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Compound of Interest

Compound Name: 1-(4-Methylphenyl)pyrrolidin-2-one

Cat. No.: B1595999 Get Quote

An In-Depth Guide for Chemical Research Professionals

Executive Summary: This document provides a comprehensive technical guide on the safe

handling, storage, and disposal of 1-(4-Methylphenyl)pyrrolidin-2-one (CAS No: 3063-79-4).

As this compound possesses a limited publicly available toxicological profile, this guide is built

upon a foundation of the precautionary principle. It combines the known, verified data for the

compound with a risk assessment framework derived from structurally analogous chemicals to

establish robust safety protocols. The procedures outlined herein are designed to empower

researchers to manage this chemical responsibly, ensuring personal safety and environmental

integrity.

Section 1: Compound Identification and
Physicochemical Properties
1-(4-Methylphenyl)pyrrolidin-2-one is a substituted N-aryl lactam. A clear understanding of its

basic properties is the first step in a thorough risk assessment.
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Property Value Source

IUPAC Name
1-(4-methylphenyl)pyrrolidin-2-

one
PubChem[1]

Synonyms

1-(p-Tolyl)pyrrolidin-2-one, 1-

(4-Methylphenyl)-2-

pyrrolidinone

ChemicalBook[2]

CAS Number 3063-79-4 PubChem[1]

Molecular Formula C₁₁H₁₃NO PubChem[1]

Molecular Weight 175.23 g/mol PubChem[1]

Melting Point 86-88 °C ChemicalBook[2]

Appearance Solid (at room temperature) N/A

Section 2: Hazard Identification and Risk
Assessment
A complete, officially registered Safety Data Sheet (SDS) for 1-(4-Methylphenyl)pyrrolidin-2-
one is not widely available. Therefore, a comprehensive hazard profile must be constructed

from limited supplier data and augmented by an analysis of structural analogues. This

approach represents a field-proven method for managing chemicals with incomplete safety

data.

Documented Hazards
Limited-scope safety information indicates that the compound is a skin and eye irritant.[2]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Based on this information, the compound is classified as an IRRITANT.[2]

Hazard Assessment via Structural Analogy
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Given the data gap, it is prudent to analyze the hazards of a well-characterized structural

analogue, N-Methyl-2-pyrrolidone (NMP) (CAS: 872-50-4). While NMP is not identical, its core

lactam structure provides a basis for inferring potential, unconfirmed hazards for 1-(4-
Methylphenyl)pyrrolidin-2-one.

Warning: The following hazards are associated with NMP and should be considered potential,

unverified risks for 1-(4-Methylphenyl)pyrrolidin-2-one until proven otherwise.

Reproductive Toxicity (Category 1B): NMP is classified as H360 (May damage fertility or the

unborn child). Experiments have demonstrated reproductive and teratogenic effects in

laboratory animals.[3][4]

Respiratory Irritation (STOT SE 3): NMP may cause respiratory irritation (H335).

Organ Toxicity (STOT RE 2): NMP may cause damage to organs through prolonged or

repeated exposure.[3]

Combustibility: NMP is a combustible liquid (Category 4).[3]

Recommended Precautionary GHS Classification
Adhering to the precautionary principle, researchers should handle 1-(4-
Methylphenyl)pyrrolidin-2-one as if it possesses the combined hazards of its own

documented data and the critical warnings from its analogue, NMP.

Recommended Hazard Pictograms:

Fig 1. Recommended GHS Pictograms for Precautionary Handling.

Recommended Hazard and Precautionary Statements:
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Code Statement Rationale

H315 Causes skin irritation. Documented[2]

H319 Causes serious eye irritation. Documented[2]

H335
May cause respiratory

irritation.
Analogue Data

H360
May damage fertility or the

unborn child.
Analogue Data

P201
Obtain special instructions

before use.

Precaution for potential

reproductive toxicity

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

Precaution for potential

respiratory irritation[5]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Mandatory for irritants and

potential systemic toxins[5]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Standard response for eye

irritants[2]

P308+P313
IF exposed or concerned: Get

medical advice/attention.

Standard response for

potential reproductive toxins

Section 3: Exposure Controls & Personal Protective
Equipment (PPE)
Engineering controls and PPE are the primary barriers to exposure. The following workflow

illustrates the hierarchy of controls that must be implemented.
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Hierarchy of Controls

Implementation Details

1. Engineering Controls
(Primary Barrier)

2. Personal Protective Equipment
(Secondary Barrier)

Chemical Fume Hood Adequate Ventilation

3. Administrative Controls
(Procedural Barrier)

Nitrile Gloves (EN 374) Chemical Splash Goggles Lab CoatStandard Operating Procedures Personnel Training

Click to download full resolution via product page

Fig 2. Hierarchy of controls for handling 1-(4-Methylphenyl)pyrrolidin-2-one.

Engineering Controls
Chemical Fume Hood: All weighing and handling of the solid compound or its solutions must

be performed inside a certified chemical fume hood to prevent inhalation of dust or aerosols.

[6]
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Ventilation: Work should be conducted in a well-ventilated laboratory. Eyewash stations and

safety showers must be readily accessible.[4]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles that conform to ANSI Z87.1 or EN

166 standards.[3]

Hand Protection: Wear chemical-resistant, impervious gloves, such as nitrile rubber, tested

to EN 374 standards.[6] Gloves must be inspected prior to use and replaced immediately if

signs of degradation appear.

Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes are mandatory.

For tasks with a higher risk of splashing, consider additional protective clothing.

Hygiene Measures
Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[6][7]

Contaminated clothing should be removed and laundered before reuse.[5]

Section 4: Safe Handling, Storage, and Disposal
Protocols
Handling

Pre-Handling Review: Before starting work, review this guide and obtain special instructions,

particularly concerning the potential reproductive hazards.[8] Do not handle until all safety

precautions have been read and understood.[3]

Work Area Preparation: Ensure the work area (fume hood) is clean and uncluttered.

Assemble all necessary equipment and reagents.

Weighing and Transfer: Conduct all transfers of the solid compound within the fume hood to

contain dust. Use tools (spatulas, weigh boats) that minimize dust generation.
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Solution Preparation: When dissolving the compound, add the solid slowly to the solvent to

avoid splashing.

Heating: Avoid strong heating. If heating is necessary, use a controlled heating mantle or

water bath. Keep away from open flames, hot surfaces, and sources of ignition.

Storage
Container: Keep the container tightly closed and store it in a dry, cool, and well-ventilated

place.[8]

Security: Due to the potential reproductive toxicity, store locked up or in an area accessible

only to authorized personnel.[3]

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[3]

[8]

Disposal
Waste Classification: This material must be disposed of as hazardous waste.

Procedure: Dispose of contents and container to an approved waste disposal plant in

accordance with all local, state, and federal regulations.[3] Do not allow the chemical to enter

drains or the environment.

Section 5: Emergency Procedures
The following flowchart outlines the immediate actions required in an emergency.
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Personnel Exposure Chemical Spill

Incident Occurs
(Spill, Exposure)

Skin Contact:
Rinse with water for 15 min.

Remove contaminated clothing.

Eye Contact:
Rinse with water for 15 min.

Seek immediate medical attention.

Inhalation:
Move to fresh air.

Seek medical attention.

Ingestion:
Do NOT induce vomiting.

Seek immediate medical attention.

Evacuate Area
Alert Others

Assess Spill Size
(Small vs. Large)

Small Spill:
Use inert absorbent.
Collect for disposal.

Small

Large Spill:
Call Emergency Services

Large

Click to download full resolution via product page

Fig 3. Emergency response workflow for incidents involving 1-(4-Methylphenyl)pyrrolidin-2-
one.
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First-Aid Measures
General Advice: If exposed or concerned, seek immediate medical advice/attention. Show

this safety guide to the doctor in attendance.[5]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. If symptoms

persist, call a physician.

In Case of Skin Contact: Immediately wash with plenty of soap and water for at least 15

minutes.[3] If skin irritation occurs, get medical advice. Take off contaminated clothing.

In Case of Eye Contact: Rinse cautiously with water for several minutes, holding eyelids

open.[8] Remove contact lenses, if present and easy to do. Continue rinsing for at least 15

minutes.[3] Seek immediate medical attention.[3]

If Swallowed: Do NOT induce vomiting.[3][4] Clean mouth with water and call a physician or

poison control center immediately.[3]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[3]

Specific Hazards: The compound may be combustible.[3] Thermal decomposition can lead to

the release of irritating gases and vapors, including nitrogen oxides (NOx) and carbon

monoxide (CO).[4][8]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) and

full protective gear.[3][8]

Accidental Release Measures
Personal Precautions: Evacuate personnel to safe areas.[3] Ensure adequate ventilation.

Avoid breathing dust and contact with skin or eyes. Wear the PPE described in Section 3.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.
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Methods for Clean-up: Soak up with inert absorbent material (e.g., sand, silica gel, universal

binder).[8] Keep in suitable, closed containers for disposal.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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